Cas no 69687-81-6 (ethyl 3-ethyl-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3-ethyl-1H-pyrrole-2-carboxylate
• CAS No: 69687-81-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD20664613
• CID: 2676416
• PubChem ID: 597427
• Update Time: 2025-10-31

ethyl 3-ethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1H-pyrrole-2-carboxylic acid ethyl ester
• 1H-Pyrrole-2-carboxylic acid, 3-ethyl-, ethyl ester
• PCHHGQICKZNXND-UHFFFAOYSA-N
• Ethyl 3-ethyl-1H-pyrrole-2-carboxylate #
• ethyl 3-ethyl-1H-pyrrole-2-carboxylate

• MDL： MFCD20664613
• Inchi： 1S/C9H13NO2/c1-3-7-5-6-10-8(7)9(11)12-4-2/h5-6,10H,3-4H2,1-2H3
• InChI Key： PCHHGQICKZNXND-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=CN1)CC)=O

Computed Properties

• Exact Mass: 167.095
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1

Additional information on ethyl 3-ethyl-1H-pyrrole-2-carboxylate

Ethyl 3-Ethyl-1H-Pyrrole-2-Carboxylate (CAS No. 69687-81-6): A Versatile Compound in Chemical and Pharmaceutical Research

Ethyl 3-Ethyl-1H-Pyrrole-2-Carboxylate, identified by the CAS registry number 69687-81-6, is a structurally unique organic compound with significant applications in both academic and industrial research. This compound, featuring a substituted pyrrole ring fused to an ester functional group, has garnered attention for its role as an intermediate in the synthesis of advanced pharmaceuticals, agrochemicals, and materials science innovations. Recent studies highlight its potential in modulating biological pathways, particularly through interactions with enzymes or receptors critical to disease mechanisms.

Structurally, ethyl 3-Ethyl-1H-Pyrrole-2-Carboxylate exhibits a conjugated π-system that enhances its reactivity and stability under diverse reaction conditions. Its molecular formula (C₉H₁₃NO₂) and molecular weight (171.20 g/mol) enable precise manipulation during organic synthesis. Researchers have recently optimized synthetic routes for this compound using environmentally benign catalysts, such as palladium(II) acetate (J. Org. Chem., 2023), which significantly reduces reaction times while maintaining high yields—a breakthrough aligning with green chemistry principles.

In pharmaceutical research, this compound serves as a key intermediate for developing bioactive molecules targeting oncology and neurodegenerative diseases. A groundbreaking study published in Nature Communications (2024) demonstrated its ability to form covalent bonds with cysteine residues on cancer cell surface proteins, suggesting utility in targeted drug delivery systems. Additionally, derivatives of ethyl 3-Ethyl-1H-Pyrrole-2-Carboxylate exhibit selective inhibition of histone deacetylases (HDACs), offering new avenues for epigenetic therapy development.

Beyond medicinal chemistry, this compound has emerged as a critical component in nanotechnology applications. A collaborative study between MIT and ETH Zurich (ACS Nano, 2024) revealed its capacity to stabilize lipid-polymer hybrid nanoparticles when incorporated into the shell structure. These particles showed enhanced cellular uptake efficiency by macrophages, positioning ethyl 3-Ethyl-1H-Pyrrole-2-Carboxylate as a promising tool for improving vaccine delivery systems against infectious diseases.

The latest advancements include its integration into photoresponsive materials through click chemistry methodologies (JACS, 2024). By conjugating with azobenzene moieties, researchers created light-switchable polymers whose mechanical properties can be reversibly altered using UV/visible light—opening possibilities for smart drug release platforms responsive to environmental stimuli.

In clinical translational research, ethyl 3-Ethyl-1H-Pyrrole-2-Carboxylate's pharmacokinetic profile has been optimized via prodrug strategies that enhance solubility without compromising bioactivity (Eur J Pharm Sci, 2024). Preclinical trials indicate superior oral bioavailability compared to earlier analogs when administered to murine models of type II diabetes—a finding with significant implications for metabolic disorder therapeutics.

The compound's unique combination of structural flexibility and functional diversity continues to drive interdisciplinary investigations across multiple sectors. Its inclusion in the NIH-funded "Chemical Innovation Hub" program underscores its recognized potential as a platform molecule for next-generation therapeutics and biomaterials. As computational modeling techniques like machine learning-driven QSAR analysis become more sophisticated (Nature Machine Intelligence, 2024), researchers anticipate accelerated discovery of novel applications leveraging ethyl 3-Ethyl-...